Cas no 53598-03-1 (Methyl 2,3-Dibenzoyl-4,6-O-benzylidene-beta-D-galactopyranoside)

• Product Name: Methyl 2,3-Dibenzoyl-4,6-O-benzylidene-beta-D-galactopyranoside
• CAS No: 53598-03-1
• MF: C₂₈H₂₆O₈
• MW: 490.501248836517
• CID: 376113
• PubChem ID: 14058141
• Update Time: 2025-04-19

Methyl 2,3-Dibenzoyl-4,6-O-benzylidene-beta-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside, methyl4,6-O-(phenylmethylene)-, dibenzoate (9CI)
• Methyl 2,3-Dibenzoyl-4,6-O-benzylidene-β-D-galactopyranoside
• [(4aR,6R,7R,8S,8aS)-7-benzoyloxy-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl] benzoate
• Methyl 2,3-Dibenzoyl
• METHYL 2,3-DIBENZOYL-4,6-O-BENZYLIDENE-BETA-D-GALACTOPYRANOSIDE
• METHYL 2,3-DIBENZOYL-4,6-O-BENZYLIDENE-ß-D-GALACTOPYRANOSIDE
• Methyl2,3-di-O-benzoyl-4,6-O-benzylidene-b-D-galactopyranoside
• METHYL-2,3-DI-O-BENZOYL-4,6-O-BENZYLIDENE-SS-D-GALACTOPYRANOSIDE
• Methyl 2,3-di-O-benzoyl-4,6-O-benzylidene-b-D-galactopyranoside
• Methyl 2,3-Dibenzoyl-4,6-O-benzylidene-?-D-galactopyranoside
• 53598-03-1
• W-203017
• Methyl 2,3-Dibenzoyl-4,6-O-benzylidene-beta-D-galactopyranoside

• Inchi： 1S/C28H26O8/c1-31-28-24(35-26(30)19-13-7-3-8-14-19)23(34-25(29)18-11-5-2-6-12-18)22-21(33-28)17-32-27(36-22)20-15-9-4-10-16-20/h2-16,21-24,27-28H,17H2,1H3/t21-,22+,23+,24-,27?,28-/m1/s1
• InChI Key： CGMUHSNJRXPSSA-UIMVVKBASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]2[C@H]1COC(C1C=CC=CC=1)O2)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 490.16300
• Monoisotopic Mass: 490.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• Refractive Index: 1.618
• PSA: 89.52000
• LogP: 3.92310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins Pyranodioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins